Cas no 1219953-60-2 ((2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid
• CAS No: 1219953-60-2
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5070931
• PubChem ID: 90969203
• Update Time: 2025-10-23

(2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid
• Fmoc-(2S,5R)-5-phenylpyrrolidine-2-carboxylic acid
• (2S,5S)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-phenylpyrrolidine-2-carboxylic acid
• D72278
• CS-0084286
• rac-(2R,5R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-phenylpyrrolidine-2-carboxylic acid
• AKOS037651153
• (2S,5S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5-phenylpyrrolidine-2-carboxylic acid
• CS-16021
• EN300-657942
• 1219953-60-2
• EN300-370227
• starbld0000714

• Inchi： 1S/C26H23NO4/c28-25(29)24-15-14-23(17-8-2-1-3-9-17)27(24)26(30)31-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24H,14-16H2,(H,28,29)/t23-,24-/m0/s1
• InChI Key： JEEBFSSXASHKSF-ZEQRLZLVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1[C@H](C(=O)O)CC[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 413.16270821 g/mol
• Monoisotopic Mass: 413.16270821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8
• Molecular Weight: 413.5

Additional information on (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid

Introduction to (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic Acid (CAS No. 1219953-60-2)

(2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1219953-60-2, belongs to a class of molecules known for their intricate stereochemistry and potential biological activity. The unique arrangement of its substituents, particularly the presence of a fluorenylmethoxy carbonyl group and a phenyl ring, makes it a promising candidate for further investigation in drug discovery.

The stereochemical configuration at the 2S and 5S positions is crucial for the compound's biological properties. These specific chiral centers contribute to the molecule's ability to interact with biological targets in a highly selective manner. In recent years, there has been a growing interest in the development of enantiomerically pure compounds due to their improved efficacy and reduced side effects compared to racemic mixtures. The synthesis and characterization of such compounds require meticulous attention to detail and advanced synthetic techniques.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving the desired stereochemical purity. These methods not only enhance the yield but also improve the overall quality of the final product, making it suitable for further biological evaluation.

The pharmacological potential of this compound has been explored in several preclinical studies. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, the fluorenylmethoxy carbonyl group is known to enhance metabolic stability, while the phenyl ring can modulate binding interactions. These properties make it an attractive scaffold for developing novel therapeutic agents.

In particular, research has focused on its potential applications in treating neurological disorders. The pyrrolidine core is a common motif in drugs that target central nervous system (CNS) receptors. Studies have shown that derivatives of this core structure can modulate neurotransmitter activity, leading to potential treatments for conditions such as epilepsy and Alzheimer's disease. The unique stereochemistry of (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid may provide a distinct advantage over existing therapies by offering greater selectivity and potency.

The compound's interaction with biological targets has been further investigated through computational modeling and experimental techniques. Molecular docking studies have revealed that it can bind effectively to specific protein pockets, suggesting its potential as an inhibitor or modulator. Additionally, enzyme kinetic studies have provided insights into its mechanism of action, highlighting its ability to disrupt pathological pathways.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of multiple functional groups allows for further derivatization, enabling researchers to fine-tune its properties for specific applications. This flexibility is particularly valuable in drug discovery, where minor modifications can significantly impact efficacy and safety profiles.

The development of novel pharmaceuticals often involves a multi-disciplinary approach, combining expertise from chemistry, biology, and pharmacology. The synthesis and characterization of (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid exemplifies this collaborative effort. Chemists have developed innovative synthetic routes, while biologists have conducted extensive screening assays to assess its biological activity. This synergy has accelerated the process of bringing new drugs from laboratory bench to clinical trials.

The future prospects for this compound are promising. Ongoing research aims to optimize its synthetic pathways and explore new therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to uncover additional uses for this versatile molecule.

In conclusion, (2S,5S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-phenylpyrrolidine-2-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new treatments. As research continues to evolve, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.